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Compound of Interest

Compound Name: Fmoc-D-Ser(O-propargyl)-OH

Cat. No.: B15379809

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental application
of Fmoc-D-Ser(O-propargyl)-OH, a key building block in modern peptide synthesis and
bioconjugation. The information presented herein is intended to supplement, not replace,
institutional safety protocols and a thorough review of a complete Safety Data Sheet (SDS)
from the supplier.

Chemical Identification

Identifier Value

(2R)-2-({[(9H-fluoren-9-
IUPAC Name yl)methoxy]carbonyl}amino)-3-(prop-2-yn-1-

yloxy)propanoic acid

Fmoc-D-Serine(O-Propargyl); Fmoc-O-

Synonyms
Propargyl-D-Ser-OH
Molecular Formula C21H19NO5
Molecular Weight 365.38 g/mol
Not available for the D-isomer, L-isomer is
CAS Number

1354752-75-2
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Hazard Identification and Safety Summary

Fmoc-D-Ser(O-propargyl)-OH is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. Adherence to standard laboratory

safety practices is essential when handling this compound.

GHS Classification:

Category Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if ]
Warning
(Category 4) swallowed
Skin ]

) o H315: Causes skin ]
Corrosion/Irritation o Warning
irritation

(Category 2)
Serious Eye )
o H319: Causes serious ]
Damage/Eye Irritation S Warning
eye irritation
(Category 2A)
Specific Target Organ
Toxicity — Single
H335: May cause ]
Exposure (Category Warning

3), Respiratory
System

respiratory irritation

A complete Safety Data Sheet (SDS) for Fmoc-D-Ser(O-propargyl)-OH was not available in

the public domain at the time of this writing. The information above is based on data from

chemical suppliers and SDS for structurally similar compounds.

Precautionary Measures and Personal Protective
Equipment (PPE)
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Precautionary Statement Code

Description

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.
362 Take off contaminated clothing and wash before
reuse.
Store in a well-ventilated place. Keep container
P403 + P233 )
tightly closed.
P405 Store locked up.
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P501

Dispose of contents/container to an approved

waste disposal plant.

Recommended PPE:

o Eye/Face Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

ventilation is inadequate or if handling large quantities.

Eirst-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion ) ) ] )
mouth with water. Seek immediate medical
attention.
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Handling and Storage

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The
recommended storage temperature is 2-8°C.[1] Keep away from incompatible materials such
as strong oxidizing agents.

Experimental Protocols and Applications

Fmoc-D-Ser(O-propargyl)-OH is primarily used in solid-phase peptide synthesis (SPPS) to
introduce a D-serine residue with a propargyl group. This alkyne functionality is a versatile
handle for subsequent modifications via copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC), commonly known as "Click Chemistry."

General Workflow for Fmoc-SPPS Incorporation

The following diagram illustrates the general workflow for incorporating Fmoc-D-Ser(O-
propargyl)-OH into a peptide chain during Fmoc-based solid-phase peptide synthesis.

Resin with N-terminal Fmoc-protected amino acid 5. Capping (Optional) 6.
(e.9., Acetic Anhydride

Fmoc Deprotection
(e.9., 20% piperidine in DMF)

Click to download full resolution via product page

Caption: General workflow for a single coupling cycle in Fmoc-SPPS.

Detailed Protocol for Manual Fmoc-SPPS Coupling

This protocol outlines the manual steps for coupling Fmoc-D-Ser(O-propargyl)-OH to a resin-
bound peptide with a free N-terminal amine.

o Resin Preparation: Swell the resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for
at least 30 minutes.
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e Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes
to remove the N-terminal Fmoc protecting group. Repeat this step once.

e Washing: Thoroughly wash the resin with DMF (3-5 times) to remove residual piperidine and
by-products.

e Coupling:

o

In a separate vessel, dissolve Fmoc-D-Ser(O-propargyl)-OH (3-5 equivalents relative to
the resin loading) in DMF.

o

Add an activating agent, such as HBTU (3-5 equivalents) and a base, typically
diisopropylethylamine (DIPEA) (6-10 equivalents).

o

Allow the activation to proceed for a few minutes.

Add the activated amino acid solution to the resin.

[¢]

[e]

Agitate the reaction mixture for 1-2 hours at room temperature.
e Washing: Wash the resin with DMF (3-5 times) to remove excess reagents.

e Monitoring (Optional): Perform a qualitative test (e.g., Kaiser test) to confirm the completion
of the coupling reaction. If the test is positive (indicating free amines), the coupling step may
need to be repeated.

e Capping (Optional): To block any unreacted N-terminal amines, the resin can be treated with
a solution of acetic anhydride and a base (e.g., DIPEA or pyridine) in DMF.

e Proceed to the next cycle: Repeat steps 2-7 for the next amino acid in the peptide sequence.

Post-Synthesis Modification via Click Chemistry

The propargyl group on the serine side chain allows for the site-specific attachment of various
molecules (e.g., fluorophores, PEG chains, small molecule drugs) that bear an azide group.
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(e.g., Fluorophore-N3)

Cu(l) Catalyst
(e.g., CuS0O4, Sodium Ascorbate)

CuAAC Reaction
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Caption: Schematic of CUAAC ("Click Chemistry") modification of the peptide.

Toxicological Information

Detailed toxicological data for Fmoc-D-Ser(O-propargyl)-OH is not readily available. The GHS
classification suggests the following potential health effects:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation upon direct contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust.

No information is available regarding carcinogenicity, mutagenicity, or reproductive toxicity. As
with any chemical for which toxicological data is limited, it should be handled with a high
degree of caution.

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.
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e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides (CO,
CO2) and nitrogen oxides (NOx).

e Hazardous Polymerization: Will not occur.

This technical guide is intended for informational purposes only and should be used in
conjunction with official safety documentation and established laboratory safety procedures.
Always consult the Safety Data Sheet provided by the manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fmoc-Ser(O-propargyl)-OH | 1354752-75-2 [sigmaaldrich.com]

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Fmoc-D-
Ser(O-propargyl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15379809#safety-and-handling-information-for-fmoc-
d-ser-o-propargyl-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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